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Compound of Interest

Compound Name: Fmoc-d-Phenylalaninol

Cat. No.: B140897 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper disposal of Fmoc-D-Phenylalaninol, a reagent commonly used in peptide synthesis

and drug development. Adherence to these procedures is critical for ensuring laboratory safety

and environmental compliance.

Fmoc-D-Phenylalaninol, while not uniformly classified as hazardous, should be handled with

care. Some safety data sheets for similar compounds indicate potential for skin and eye

irritation[1]. Therefore, treating this chemical as hazardous waste is a prudent and necessary

precaution. Under no circumstances should Fmoc-D-Phenylalaninol or its waste streams be

disposed of down the drain or in regular solid waste containers[1][2].

I. Personal Protective Equipment (PPE) and
Handling
Before beginning any disposal procedures, ensure you are equipped with the appropriate

personal protective equipment to minimize exposure.

Eye Protection: Wear chemical safety goggles that comply with OSHA or EN 166

standards[1][2][3].

Hand Protection: Use chemical-resistant gloves, such as nitrile gloves. Always inspect

gloves before use and use proper removal techniques to avoid skin contact[1][2].
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Body Protection: A laboratory coat or other protective clothing is necessary to prevent skin

contact[1][3].

Respiratory Protection: If there is a risk of generating dust, use a NIOSH-approved respirator

or a particle filter respirator[1].

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

minimize the inhalation of any dust[1][4]. Avoid the formation of dust and aerosols during

handling and disposal[3][4].

II. Waste Segregation and Collection: A Step-by-Step
Protocol
Proper segregation of chemical waste is fundamental to safe disposal. Keep Fmoc-D-
Phenylalaninol waste separate from other chemical waste streams to prevent unintended

reactions[1][5].

Protocol for Solid Waste Disposal:

This protocol applies to unused, expired, or contaminated solid Fmoc-D-Phenylalaninol, as

well as contaminated disposable items like weigh boats, gloves, and paper towels[1][5].

Containment: Place all solid waste into a designated, compatible, and sealable hazardous

waste container. Ensure the container is kept closed when not in use[1].

Labeling: Clearly label the container as "Hazardous Waste." The label must include the full

chemical name, "Fmoc-D-Phenylalaninol," and any other identifiers required by your

institution's environmental health and safety (EHS) department.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area

away from incompatible materials, such as strong oxidizing agents, acids, and bases[5][6].

Protocol for Liquid Waste Disposal:

This protocol applies to solutions containing Fmoc-D-Phenylalaninol, such as those from

deprotection steps which may contain solvents like dimethylformamide (DMF)[1].
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Containment: Collect all liquid waste in a chemically resistant and sealable container[1][5].

Labeling: Label the container with "Hazardous Waste" and list all chemical constituents, for

example, "Fmoc-D-Phenylalaninol, Piperidine/DMF waste from Fmoc deprotection."[1]

Segregation: Keep this liquid waste stream segregated from other incompatible waste

streams[1].

Storage: Store the sealed liquid waste container in a designated, secure, and well-ventilated

area, following your institution's guidelines for chemical waste storage.

III. Final Disposal Procedures
All waste containing Fmoc-D-Phenylalaninol must be disposed of through a licensed disposal

company or your institution's certified chemical waste disposal program[2][5][6]. Do not attempt

to dispose of this chemical through standard waste channels.

Quantitative Data Summary
While specific occupational exposure limits for Fmoc-D-Phenylalaninol are not readily

available, the following table summarizes its key identifiers.

Parameter Information

Chemical Name

(R)-2-((((9H-Fluoren-9-

yl)methoxy)carbonyl)amino)-3-phenylpropan-1-

ol

Synonyms Fmoc-D-Phenylalaninol, Fmoc-D-Phe-ol

CAS Number 101555-62-8

Molecular Formula C₂₄H₂₃NO₃

Molecular Weight 385.45 g/mol

Note: Data sourced from publicly available chemical databases. Consult the Safety Data Sheet

(SDS) from your specific supplier for the most accurate information.
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Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Fmoc-D-
Phenylalaninol.
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Caption: Logical workflow for the safe disposal of Fmoc-D-Phenylalaninol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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